Cas no 2758000-87-0 (7-(tert-butoxy)carbonyl-9,9-difluoro-3-oxa-7-azabicyclo3.3.1nonane-1-carboxylic acid)

7-(tert-Butoxy)carbonyl-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid is a fluorinated bicyclic compound featuring a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality. Its rigid bicyclic scaffold, combined with the difluoro substitution, enhances metabolic stability and influences conformational properties, making it valuable in medicinal chemistry and peptide synthesis. The Boc group provides selective deprotection under mild acidic conditions, facilitating further derivatization. The carboxylic acid moiety allows for versatile coupling reactions, enabling integration into larger molecular frameworks. This compound is particularly useful for designing bioactive molecules where fluorination and structural rigidity are desired to optimize pharmacokinetic or binding properties. Its well-defined reactivity profile supports applications in drug discovery and organic synthesis.

7-(tert-butoxy)carbonyl-9,9-difluoro-3-oxa-7-azabicyclo3.3.1nonane-1-carboxylic acid structure

2758000-87-0 structure

Product Name:7-(tert-butoxy)carbonyl-9,9-difluoro-3-oxa-7-azabicyclo3.3.1nonane-1-carboxylic acid

CAS No:2758000-87-0

MF:C₁₃H₁₉F₂NO₅

MW:307.290471315384

MDL:MFCD34601299

CID:5559620

PubChem ID:165997082

Update Time:2025-06-09

7-(tert-butoxy)carbonyl-9,9-difluoro-3-oxa-7-azabicyclo3.3.1nonane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2758000-87-0
- 7-[(tert-butoxy)carbonyl]-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid
- EN300-27780774
- 7-(tert-butoxy)carbonyl-9,9-difluoro-3-oxa-7-azabicyclo3.3.1nonane-1-carboxylic acid
- MDL： MFCD34601299
- Inchi： 1S/C13H19F2NO5/c1-11(2,3)21-10(19)16-4-8-5-20-7-12(6-16,9(17)18)13(8,14)15/h8H,4-7H2,1-3H3,(H,17,18)
- InChI Key： USNYBRSUTXGOAT-UHFFFAOYSA-N
- SMILES： FC1(C2COCC1(C(=O)O)CN(C(=O)OC(C)(C)C)C2)F

Computed Properties

Exact Mass: 307.12312903g/mol
Monoisotopic Mass: 307.12312903g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 462
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 76.1Å²

7-(tert-butoxy)carbonyl-9,9-difluoro-3-oxa-7-azabicyclo3.3.1nonane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27780774-0.05g	7-[(tert-butoxy)carbonyl]-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid	2758000-87-0	95%	0.05g	$493.0	2023-09-09
Enamine	EN300-27780774-0.1g	7-[(tert-butoxy)carbonyl]-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid	2758000-87-0	95%	0.1g	$644.0	2023-09-09
Enamine	EN300-27780774-0.25g	7-[(tert-butoxy)carbonyl]-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid	2758000-87-0	95%	0.25g	$920.0	2023-09-09
Enamine	EN300-27780774-0.5g	7-[(tert-butoxy)carbonyl]-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid	2758000-87-0	95%	0.5g	$1449.0	2023-09-09
Enamine	EN300-27780774-1.0g	7-[(tert-butoxy)carbonyl]-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid	2758000-87-0	95%	1.0g	$1857.0	2023-07-06
Enamine	EN300-27780774-2.5g	7-[(tert-butoxy)carbonyl]-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid	2758000-87-0	95%	2.5g	$3641.0	2023-09-09
Enamine	EN300-27780774-5.0g	7-[(tert-butoxy)carbonyl]-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid	2758000-87-0	95%	5.0g	$5387.0	2023-07-06
Enamine	EN300-27780774-10.0g	7-[(tert-butoxy)carbonyl]-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid	2758000-87-0	95%	10.0g	$7988.0	2023-07-06
Enamine	EN300-27780774-1g	7-[(tert-butoxy)carbonyl]-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid	2758000-87-0	95%	1g	$1857.0	2023-09-09
Enamine	EN300-27780774-5g	7-[(tert-butoxy)carbonyl]-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid	2758000-87-0	95%	5g	$5387.0	2023-09-09